Cas no 87741-94-4 (2-Phenylquinolin-6-ol)

• Product Name: 2-Phenylquinolin-6-ol
• CAS No: 87741-94-4
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1024017
• PubChem ID: 15375163
• Update Time: 2025-04-20

2-Phenylquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-Phenylquinolin-6-ol
• 2-Phenyl-6-hydroxyquinoline
• 2-phenyl-6-Quinolinol
• DTXSID70572148
• CHEMBL507777
• SB71117
• FT-0751533
• 87741-94-4
• SCHEMBL26613488
• DA-19502

• MDL： MFCD18448215
• Inchi： 1S/C15H11NO/c17-13-7-9-15-12(10-13)6-8-14(16-15)11-4-2-1-3-5-11/h1-10,17H
• InChI Key： ITPZZVLPTWDTNZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=CC=C(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 221.084063974g/mol
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines